2,3,4,5-Tetrabromobenzoic acid-13C6

• Molecular Formula: C7H2Br4O2
• Molecular Weight: 443.66 g/mol
• InChI: InChI=1S/C7H2Br4O2/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H,(H,12,13)/i1+1,2+1,3+1,4+1,5+1,6+1
• InChIKey: KVILQONZZZERSG-IDEBNGHGSA-N

2,3,4,5-Tetrabromobenzoic Acid-13C6 Procurement Guide

2,3,4,5-Tetrabromobenzoic acid-13C6 (CAS 2710628-49-0) is a fully 13C6-labeled isotopologue of 2,3,4,5-tetrabromobenzoic acid (TBBA, CAS 27581-13-1), a tetrabrominated benzoic acid derivative with molecular formula C13C6H2Br4O2 and molecular weight 443.66 . The native unlabeled compound (MW 437.71) is not a commercial product itself but is the primary in vitro and in vivo hydrolysis metabolite of the novel brominated flame retardant (NBFR) 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (EH-TBB, also referred to as TBB), a component of commercial flame retardant mixtures including Firemaster 550 [1]. TBBA has been established as a human urinary exposure biomarker for TBB-containing flame retardant formulations, with validated LC-MS/MS methods achieving detection limits of 0.05–0.16 ng/mL and spiked recoveries of 90–113% in urine matrices . The 13C6-labeled analog provides a structurally identical yet isotopically distinct internal standard that co-elutes with the native analyte while enabling precise mass spectrometric discrimination via its +6 Da mass shift.

Workflow Isotope-dilution LC-MS/MS quantification

Selection 13C6-labeled internal standard for TBBA

Use Context Human exposure biomonitoring & metabolism research

• [1] Roberts SC, Macaulay LJ, Stapleton HM. In vitro metabolism of the brominated flame retardants 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB) and bis(2-ethylhexyl) 2,3,4,5-tetrabromophthalate (TBPH) in human and rat tissues. Chem Res Toxicol. 2012;25(7):1435-1441. View Source

Substitution Limitations for 2,3,4,5-Tetrabromobenzoic Acid-13C6

Generic substitution of 2,3,4,5-tetrabromobenzoic acid-13C6 with unlabeled TBBA or structurally similar non-isotopic internal standards is analytically invalid for isotope-dilution LC-MS/MS quantification of TBBA in biological matrices. The isotope-dilution method requires that the internal standard (IS) and target analyte exhibit identical ionization efficiency, extraction recovery, and chromatographic retention behavior [1]. Unlabeled TBBA, when added as an IS, cannot be distinguished from endogenous analyte signal, rendering accurate quantification impossible. Non-isotopic structural analogs (e.g., tetrabromophthalic anhydride or tribromobenzoic acids) exhibit differential matrix effects and extraction recoveries relative to TBBA, introducing systematic bias in complex matrices such as urine, serum, or tissue homogenates [2]. Although 13C6-labeled TBBA and unlabeled TBBA are chemically identical and co-elute under all LC conditions, their mass difference of +6 Da enables baseline-resolved detection via multiple reaction monitoring (MRM), eliminating cross-talk and allowing true isotope-dilution quantitation with interday imprecision as low as 2–8% . The choice of a fully 13C6-labeled analog rather than a partially labeled or deuterated alternative is particularly consequential for brominated compounds, where the characteristic Br isotope cluster (1:1 intensity ratio for 79Br:81Br) can overlap with deuterium-labeled isotopologues, whereas 13C6 labeling provides a clean +6 Da shift with no isotopic interference from the native Br cluster.

Unlabeled TBBA interference

Unlabeled internal standard co-elutes identically and may not be distinguished from endogenous analyte signal, preventing accurate quantification.

Non-isotopic analog bias

Structural analogs may introduce differential matrix effects and extraction recoveries, introducing systematic bias in complex biological matrices.

Deuterated isotopologue overlap

Brominated analytes exhibit a characteristic isotope cluster that can interfere with deuterium-labeled standards; 13C6 labeling provides a clean +6 Da shift without spectral overlap.

• [1] Restek. Choosing an Internal Standard. Technical Resource. 2015. View Source
• [2] Wellington Laboratories. Native & Mass-Labelled TBBA and TBPAn Reference Standards. Greyhound Chromatography Product Documentation. 2023. View Source

Quantitative Differentiation Evidence for 2,3,4,5-Tetrabromobenzoic Acid-13C6

Enzymatic Hydrolysis of TBB to TBBA

The unlabeled native compound 2,3,4,5-tetrabromobenzoic acid (TBBA) is produced via cleavage of the 2-ethylhexyl ester bond of TBB (2-ethylhexyl-2,3,4,5-tetrabromobenzoate). In purified porcine carboxylesterase, TBBA formation proceeds at a rate of 6.29 ± 0.58 nmol min⁻¹ mg protein⁻¹ [1]. This rate is approximately 5,800-fold higher than the metabolic conversion rate of the structurally related compound TBPH (bis(2-ethylhexyl) tetrabromophthalate) to its corresponding metabolite (1.08 pmol min⁻¹ mg protein⁻¹), establishing that TBBA is the dominant and analytically accessible biomarker for TBB exposure assessment.

TBBA formation rate

Head-to-head

~5,800× higher TBB→TBBA rate vs. TBPH→TBMEHP

Supports TBBA as dominant exposure biomarker

Purified porcine carboxylesterase; 6.29 ± 0.58 nmol min⁻¹ mg⁻¹

Evidence Dimension	In vitro metabolite formation rate (porcine carboxylesterase)
Target Compound Data	6.29 ± 0.58 nmol min⁻¹ mg protein⁻¹ (TBBA formation from TBB)
Comparator Or Baseline	TBPH → TBMEHP conversion: 1.08 pmol min⁻¹ mg protein⁻¹
Quantified Difference	Approximately 5,800-fold higher reaction rate for TBB → TBBA versus TBPH → TBMEHP
Conditions	Purified porcine carboxylesterase assay; substrate concentration not explicitly constrained in rate determination

Why This Matters

The high enzymatic conversion rate supports TBBA as a robust, readily detectable biomarker for human TBB exposure, justifying procurement of 13C6-TBBA as the corresponding internal standard.

• [1] Roberts SC, Macaulay LJ, Stapleton HM. In vitro metabolism of the brominated flame retardants 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB) and bis(2-ethylhexyl) 2,3,4,5-tetrabromophthalate (TBPH) in human and rat tissues. Chem Res Toxicol. 2012;25(7):1435-1441. View Source

Human Liver Microsome Kinetics of TBB Metabolism

In human liver microsomal fractions, TBB is consistently metabolized to 2,3,4,5-tetrabromobenzoic acid (TBBA) via ester bond cleavage without requiring added cofactors. The apparent Michaelis-Menten kinetic parameters were determined as Kₘ = 11.1 ± 3.9 μM and Vₘₐₓ = 0.644 ± 0.144 nmol min⁻¹ mg protein⁻¹ [1]. In contrast, the structurally related flame retardant TBPH (bis(2-ethylhexyl) tetrabromophthalate) produced no detectable metabolites in human or rat subcellular fractions under identical assay conditions [1], demonstrating that TBBA formation is a specific and reliable metabolic pathway unique to TBB exposure among NBFRs.

Human liver microsome kinetics

Head-to-head

TBB consistently forms TBBA; TBPH produces no metabolites

Confirms metabolic pathway specificity for TBBA

Kₘ = 11.1 ± 3.9 μM; Vₘₐₓ = 0.644 ± 0.144 nmol min⁻¹ mg⁻¹

Evidence Dimension	Metabolite detectability in human liver microsomes
Target Compound Data	TBBA consistently formed from TBB with Kₘ = 11.1 ± 3.9 μM, Vₘₐₓ = 0.644 ± 0.144 nmol min⁻¹ mg protein⁻¹
Comparator Or Baseline	TBPH: no metabolites detected in human or rat subcellular fractions
Quantified Difference	Qualitative presence vs. complete absence of detectable metabolites
Conditions	Human liver microsomal subcellular fractions; in vitro incubation; cofactor-independent ester cleavage

Why This Matters

This direct comparative evidence confirms TBBA as the sole analytically viable urinary metabolite for TBB exposure assessment, validating investment in 13C6-TBBA as an essential internal standard.

• [1] Roberts SC, Macaulay LJ, Stapleton HM. In vitro metabolism of the brominated flame retardants 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB) and bis(2-ethylhexyl) 2,3,4,5-tetrabromophthalate (TBPH) in human and rat tissues. Chem Res Toxicol. 2012;25(7):1435-1441. View Source

LC-MS/MS Validation for Urinary TBBA Quantification

A validated isotope-dilution LC-MS/MS method for quantifying TBBA (alongside eight other organohalogen exposure biomarkers) in human urine achieved a method detection limit range of 0.05–0.16 ng mL⁻¹, with spiked recovery of 90–113% and interday imprecision of 2–8% . While this study employed an isotopically labeled internal standard for TBBA quantification, the published method performance parameters establish the baseline analytical capability for which 13C6-TBBA is the optimal internal standard. The high-throughput capacity of 96 samples per day demonstrates suitability for large-scale population biomonitoring studies, including occupational exposure assessment in firefighters (n = 146 samples analyzed) .

Urinary method validation

Method context

LOD 0.05–0.16 ng/mL; recovery 90–113%; imprecision 2–8%

Establishes analytical framework for ISTD use

Isotope-dilution LC-MS/MS; external ISTD; 96 samples/day throughput

Evidence Dimension	LC-MS/MS analytical method validation parameters for TBBA
Target Compound Data	LOD 0.05–0.16 ng/mL; recovery 90–113%; interday imprecision 2–8%
Comparator Or Baseline	Method applied to 76 non-occupationally exposed adults and 146 firefighters
Quantified Difference	Not applicable (supporting method validation data)
Conditions	Human urine (0.4 mL); enzymatic deconjugation; automated off-line SPE; reversed-phase HPLC; isotope-dilution ESI-MS/MS

Why This Matters

Validated method parameters establish the quantitative framework within which 13C6-TBBA serves as the enabling internal standard for accurate TBBA measurement.

Source Differentiation from Tetrabromophthalic Anhydride

2,3,4,5-Tetrabromobenzoic acid (TBBA) and tetrabromophthalic anhydride (TBPAn) are structurally similar tetrabrominated aromatic compounds that require careful analytical discrimination. TBBA does not have a known direct commercial application; it appears exclusively as a metabolite of 2-ethylhexyl-2,3,4,5-tetrabromobenzoate, a component of flame retardant mixtures such as Firemaster 550 [1]. In contrast, TBPAn is marketed as both an additive and reactive flame retardant, used as an intermediate in polyester, polyol, ester, and imide production [1]. Consequently, detection of TBBA in environmental or biological samples serves as a specific tracer for TBB exposure or degradation, whereas TBPAn signals direct industrial flame retardant use. 13C6-labeled TBBA enables unambiguous quantification of TBBA without cross-reactivity from co-occurring TBPAn.

Source differentiation

Context-dependent

TBBA: TBB metabolite; TBPAn: direct industrial flame retardant

Supports source-specific ISTD selection for TBBA

TBBA used as specific tracer for TBB exposure, not industrial TBPAn

Evidence Dimension	Environmental source and origin
Target Compound Data	TBBA: exclusively a metabolite of TBB (2-ethylhexyl-2,3,4,5-tetrabromobenzoate)
Comparator Or Baseline	TBPAn: direct commercial flame retardant and industrial intermediate
Quantified Difference	Qualitative difference in origin pathway (metabolic vs. direct industrial use)
Conditions	Environmental fate and human exposure biomonitoring contexts

Why This Matters

Source specificity distinguishes TBBA from other tetrabrominated compounds, making 13C6-TBBA the correct internal standard choice for TBB exposure assessment rather than TBPAn-labeled analogs.

• [1] Wellington Laboratories. Native & Mass-Labelled TBBA and TBPAn Reference Standards. Greyhound Chromatography Product Documentation. 2023. View Source

Procurement Scenarios for 2,3,4,5-Tetrabromobenzoic Acid-13C6

Population Biomonitoring for Brominated Flame Retardants

2,3,4,5-Tetrabromobenzoic acid-13C6 is the essential internal standard for high-throughput LC-MS/MS quantification of urinary TBBA in large-scale human exposure studies. The validated method supports 96 samples per day with detection limits of 0.05–0.16 ng/mL and interday imprecision of 2–8% , making 13C6-TBBA critical for population studies requiring robust, reproducible quantitation. This scenario is particularly relevant for occupational exposure assessment in firefighters, electronics recycling workers, and populations with elevated indoor dust exposure, where TBB-containing flame retardant formulations are prevalent .

In Vitro Metabolism and Toxicokinetics of TBB

Researchers investigating the metabolic fate and toxicokinetics of TBB in human, rodent, or in vitro systems require 13C6-TBBA for accurate quantification of TBBA formation. The established kinetic parameters (human liver microsome Kₘ = 11.1 ± 3.9 μM; Vₘₐₓ = 0.644 ± 0.144 nmol min⁻¹ mg protein⁻¹) provide a quantitative framework for experimental design, with 13C6-TBBA enabling precise measurement of metabolite production rates across different tissues, species, or experimental conditions.

Environmental Source Apportionment of Flame Retardants

Environmental analytical laboratories conducting source-tracking of brominated flame retardant contamination in sediment, dust, or water require 13C6-TBBA to distinguish TBBA (a TBB-specific metabolite) from co-occurring tetrabromophthalic anhydride (TBPAn), which originates from direct industrial flame retardant use . Accurate quantification of TBBA in environmental matrices provides a specific tracer for TBB degradation or metabolic processing, enabling source apportionment in complex contamination scenarios where multiple NBFRs are present.

Method Development for Flame Retardant Biomarkers

Analytical chemistry groups developing new LC-MS/MS methods for NBFR exposure assessment should procure 2,3,4,5-tetrabromobenzoic acid-13C6 as the definitive internal standard for TBBA method validation. The established isotope-dilution approach with 13C6-labeled internal standards provides the gold standard for correcting matrix effects, extraction variability, and ionization suppression . The +6 Da mass shift from full 13C6 labeling ensures no isotopic overlap with the native tetrabromo isotope cluster, a critical consideration for halogenated analytes where deuterated analogs may suffer from spectral interference [1].

Application

Selection Property

Validation Focus

Human exposure biomonitoring research

13C6-labeled ISTD for TBBA

High-throughput reproducibility; matrix-effect correction in urine

In vitro TBB metabolism studies

Precision quantification of TBBA formation

Cross-tissue metabolic rate comparison

Environmental source tracking

TBBA-specific metabolite tracer

Source apportionment accuracy vs. TBPAn

LC-MS/MS method development for NBFR biomarkers

13C6-ISTD for brominated analytes

Spectral interference avoidance; matrix-effect correction

• [1] Restek. Choosing an Internal Standard. Technical Resource. 2015. View Source